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Compound of Interest

Compound Name: tert-Butyl azepan-3-ylcarbamate

Cat. No.: B153504 Get Quote

An In-depth Technical Guide to the Safety and Handling of tert-Butyl azepan-3-ylcarbamate

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This guide provides a

detailed overview of the safety precautions, handling procedures, and emergency responses

related to tert-Butyl azepan-3-ylcarbamate.

Chemical Identification and Physical Properties
Table 1: Chemical Identification

Identifier Value

IUPAC Name tert-butyl N-(azepan-3-yl)carbamate

CAS Number 454451-26-4[1]

Molecular Formula C11H22N2O2[1]

Molecular Weight 214.30 g/mol [1]

Synonyms
3-(Boc-amino)azepane, tert-Butyl N-(azepan-3-

yl)carbamate

Table 2: Computed Physical and Chemical Properties
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Property Value Source

Molecular Weight 214.30 g/mol PubChem[1]

XLogP3-AA 1.4 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 214.168127949 Da PubChem[1]

Monoisotopic Mass 214.168127949 Da PubChem[1]

Topological Polar Surface Area 50.4 Å² PubChem[1]

Heavy Atom Count 15 PubChem

Complexity 211 PubChem[1]

Hazard Identification and Classification
tert-Butyl azepan-3-ylcarbamate is classified with the following hazards according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1]
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Pictogram:

Warning[1]

Experimental Protocols: Safe Handling and Storage
While specific experimental protocols will vary, the following general procedures should be

followed to ensure the safe handling and storage of tert-Butyl azepan-3-ylcarbamate.

Engineering Controls
Work in a well-ventilated area. The use of a chemical fume hood is recommended to

minimize inhalation exposure.

Provide appropriate exhaust ventilation at places where dust may be formed.

Personal Protective Equipment (PPE)
Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields

conforming to EN166 or NIOSH-approved safety

goggles.

Skin Protection

Handle with chemically resistant gloves (e.g.,

nitrile rubber). Dispose of contaminated gloves

after use. Wear a lab coat or other protective

clothing to prevent skin contact.

Respiratory Protection

For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use a type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[2]

General Hygiene Practices

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/20745759
https://www.benchchem.com/product/b153504?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_2173991-87-0.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.

Handle in accordance with good industrial hygiene and safety practices.[2]

Storage Conditions
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures
First-Aid Measures
Table 5: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[2]

Fire-Fighting Measures
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Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific hazards arising from the chemical: Thermal decomposition can lead to the release

of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO2).[4]

Special protective equipment for firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[5]

Accidental Release Measures
Personal precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.[2]

Environmental precautions: Do not let the product enter drains.[2]

Methods for cleaning up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[2]

Logical Workflow for Chemical Risk Assessment
and Handling
The following diagram illustrates a logical workflow for assessing the risks and determining the

appropriate handling procedures for a chemical compound like tert-Butyl azepan-3-
ylcarbamate.
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Preparation

Risk Assessment

Control Measures

Procedure Execution

Emergency Preparedness

Start: New Experiment with
tert-Butyl azepan-3-ylcarbamate

Gather Information:
- Review Safety Data Sheet (SDS)

- Consult chemical databases (e.g., PubChem)

Identify Hazards:
- Acute Toxicity (Oral)

- Skin Irritation
- Eye Irritation

- Respiratory Irritation

Review Emergency Procedures:
- First Aid

- Spill Response
- Fire Response

Evaluate Exposure Potential:
- Quantity of substance

- Duration and frequency of handling
- Dust/aerosol generation potential

Select Control Measures

Engineering Controls:
- Fume Hood

- Local Exhaust Ventilation

Primary

Personal Protective Equipment (PPE):
- Safety Glasses/Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

Secondary

Administrative Controls:
- Standard Operating Procedures (SOPs)

- Training
- Restricted Access

Tertiary

Conduct Experiment Following SOPs

Proper Waste Disposal

Click to download full resolution via product page

Caption: Risk Assessment and Handling Workflow.
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This guide is intended to provide comprehensive safety and handling information for tert-Butyl
azepan-3-ylcarbamate for use by trained professionals. Always refer to the most current

Safety Data Sheet (SDS) and institutional safety guidelines before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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